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Compound of Interest

Compound Name:
Trisodium naphthalene-1,3,7-

trisulphonate

CAS No.: 84100-31-2

Cat. No.: B12670006

Get Quote

Executive Summary: Immediate Action Plan
Trisodium naphthalene-1,3,7-trisulphonate (an isomer of the more common 1,3,6-

trisulphonate) is a highly water-soluble aromatic salt. While generally low in acute mammalian

toxicity, its primary environmental hazard is its persistence and contribution to Chemical

Oxygen Demand (COD) in water systems.

Core Directive:DO NOT DISCHARGE TO SEWER. Even if local regulations permit low-

toxicity organic salts, this compound is recalcitrant and difficult for municipal water treatment

plants to degrade.

Primary Disposal Route: High-temperature incineration with sulfur oxide (SOx) scrubbing.

Immediate Hazard: Eye and skin irritation (Category 2); Respiratory tract irritation (Category

3).
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To ensure safe handling, one must understand the physicochemical behavior of the compound.

The 1,3,7-isomer behaves similarly to its 1,3,6-counterpart (CAS 5182-30-9), and for disposal

purposes, they are treated identically.

Physicochemical Data Table
Property Value / Characteristic Operational Implication

Chemical Structure C₁₀H₅Na₃O₉S₃
High sulfur content requires

scrubbed incineration.

Physical State Solid (Powder/Crystalline)
Dust generation is the primary

exposure vector.

Solubility (Water) Very High (>200 g/L est.)

Spills will rapidly dissolve;

containment must be

immediate.

pH (10% aq. sol) ~7.0 – 9.0 (Weakly Alkaline)

Generally compatible with

basic waste streams; avoid

strong acids.

Biodegradability Low / Recalcitrant
Persists in environment;

prohibited from drain disposal.

RCRA Status (USA) Not Listed (P or U)

Classified as "Non-Hazardous

Chemical Waste" unless mixed

with solvents.

Workflow Visualization: Waste Decision Logic
The following diagram outlines the logical flow for segregating and processing this specific

chemical waste.
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Waste Generation:
Trisodium Naphthalene-1,3,7-Trisulphonate

Determine Physical State

Solid Waste
(Powder/Crystals)

Aqueous Solution

Containerize:
HDPE Wide-Mouth Jar

Label:
'Non-Regulated Organic Salt'

(High Sulfur)

Final Disposal:
High-Temp Incineration

(w/ Scrubber)

Check Concentration

Optional: Evaporate/Precipitate
(If Volume > 20L)

High Vol (>20L)

Containerize:
Poly Carboy (No Metal)

Low Vol (<20L)

Label:
'Aqueous Waste with

High COD/Sulfur'

Click to download full resolution via product page
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Caption: Decision logic for segregating solid vs. aqueous naphthalene sulfonate waste streams

to ensure proper incineration.

Detailed Disposal Protocols
Protocol A: Solid Waste Management (Preferred)
Rationale: Managing the substance as a solid minimizes volume and disposal costs while

preventing aquatic contamination.

Segregation: Do not mix with strong oxidizers (e.g., permanganates, nitrates) or strong

acids. Reaction with strong acids may regenerate the sulfonic acid form, altering pH and

solubility.

Containerization: Use High-Density Polyethylene (HDPE) wide-mouth jars. Avoid metal

containers as sulfonates can be mildly corrosive to carbon steel over time in humid

conditions.

Labeling:

Text: "Non-Regulated Chemical Waste: Trisodium Naphthalene-1,3,7-Trisulphonate."

Hazard Note: "Irritant. High Sulfur Content."

Final Disposition: Transfer to EHS for incineration.

Technical Note: The facility must be informed of the high sulfur content (3 sulfonate groups

per molecule). Incineration without scrubbing will release illegal levels of SO₂.

Protocol B: Aqueous Solution Management
Rationale: Naphthalene sulfonates act as surfactants and dispersants.[1][2] In wastewater, they

prevent the settling of other solids and increase COD, disrupting biological treatment steps.

Collection: Collect all rinsate and mother liquor in dedicated carboys.

Compatibility Check: Ensure the waste container pH remains between 6 and 10.
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If Acidic (< pH 5): Neutralize with Sodium Bicarbonate (NaHCO₃) to prevent precipitation

of the free acid, which can clog waste lines.

Volume Reduction (Optional): For large volumes (>50L), rotary evaporation is recommended

to recover the solid salt (Proceed to Protocol A). This significantly reduces disposal costs.

Prohibition:Strictly NO drain disposal.

Why? While the LD50 is high (low toxicity), the aromatic ring structure is stable. Release

into waterways contributes to long-term organic loading.

Protocol C: Spill Cleanup (Emergency Response)
PPE: Wear N95 dust mask (or P100 respirator), nitrile gloves, and safety goggles.

Dry Spill:

Do not dry sweep if dust generation is likely. Use a HEPA vacuum or a wet-sweep method

(damp sand).

Place material in a waste jar (Protocol A).

Wet Spill:

Contain with absorbent booms (universal or general purpose).

Do not use clay-based absorbents (kitty litter) if incineration is the goal, as this increases

ash weight significantly. Use cellulose or polypropylene pads.

Collect pads into a double-bagged hazardous waste liner.

Regulatory & Safety Grounding
U.S. EPA (RCRA)
This compound is not listed under 40 CFR 261.33 (P-list or U-list). However, the generator is

responsible for determining if the waste exhibits characteristics of ignitability, corrosivity,

reactivity, or toxicity.
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Determination: Trisodium naphthalene-1,3,7-trisulphonate typically tests Negative for all

RCRA characteristics. It is managed as "Non-RCRA Regulated Waste" but must still be

processed chemically [1].

OSHA (Hazard Communication)
Under 29 CFR 1910.1200, this material is considered Hazardous due to irritant properties.

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[3][4]

Ecological Impact
Naphthalene sulfonates are used as dispersants because they repel water from surfaces

(anionic repulsion). In a treatment plant, this dispersant quality inhibits the flocculation

(clumping) of sludge, potentially causing treatment failure at the plant [2].

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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